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Compound of Interest

Compound Name: ZK824190 hydrochloride

Cat. No.: B10829437 Get Quote

Technical Support Center: ZK824190
Hydrochloride
This technical support center provides guidance on the stability, storage, and handling of

ZK824190 hydrochloride stock solutions in DMSO for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of ZK824190
hydrochloride?

For in vitro experiments, Dimethyl Sulfoxide (DMSO) is a common solvent for ZK824190
hydrochloride. It has a high solubility of 100 mg/mL (221.80 mM) in DMSO; however, the use

of an ultrasonic bath may be necessary to achieve complete dissolution.[1] It is crucial to use

newly opened, anhydrous DMSO, as its hygroscopic nature can significantly impact the

solubility of the compound.[1]

Q2: What are the recommended storage conditions for ZK824190 hydrochloride stock

solutions in DMSO?

For optimal stability, it is recommended to aliquot the DMSO stock solution into single-use vials

to avoid repeated freeze-thaw cycles.[1] Based on supplier recommendations, the following
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storage conditions should be observed:

-80°C: Stable for up to 6 months.[1]

-20°C: Stable for up to 1 month.[1]

All stock solutions should be protected from light.[1]

Q3: My ZK824190 hydrochloride solution in DMSO appears to have precipitated. What should

I do?

If precipitation or phase separation occurs, you can gently warm the solution and/or use

sonication to aid in redissolving the compound.[1] To prevent precipitation, ensure you are not

exceeding the solubility limit and are using high-purity, anhydrous DMSO.

Q4: Can I store my ZK824190 hydrochloride DMSO stock solution at room temperature or

4°C?

Long-term storage at room temperature or 4°C is not recommended due to the potential for

degradation. For short-term use, keeping the solution on ice is advisable. For anything longer

than a few hours, it is best to adhere to the recommended storage temperatures of -20°C or

-80°C.
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Issue Potential Cause Troubleshooting Steps

Compound Precipitation

- Solution concentration

exceeds solubility limit.-

Temperature fluctuations.- Use

of wet or low-purity DMSO.

- Gently warm and sonicate the

solution to redissolve.- Prepare

a new stock solution at a lower

concentration.- Use fresh,

high-purity, anhydrous DMSO.-

Aliquot stock solutions to avoid

freeze-thaw cycles.

Inconsistent Experimental

Results

- Degradation of the compound

due to improper storage.-

Inaccurate concentration due

to solvent evaporation or water

absorption by DMSO.

- Prepare fresh stock solutions

from solid compound.- Ensure

proper storage conditions

(-20°C or -80°C, protected

from light).- Use tightly sealed

vials to store stock solutions.

Difficulty Dissolving the

Compound

- Compound may require

energy to fully dissolve.-

Hygroscopic DMSO may have

absorbed water, reducing

solubility.

- Use an ultrasonic bath to aid

dissolution.- Gentle warming of

the solution can also help.-

Always use new, anhydrous

DMSO for preparing stock

solutions.[1]

Stability Data
While specific quantitative stability data for ZK824190 hydrochloride in DMSO is not publicly

available, the following table summarizes the recommended storage conditions based on

supplier information to ensure stability.
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Storage Temperature
Recommended Storage

Duration
Important Considerations

-80°C Up to 6 months[1] Protect from light.[1]

-20°C Up to 1 month[1] Protect from light.[1]

4°C
Not Recommended for Long-

Term Storage

Use for short-term handling

only.

Room Temperature Not Recommended
Significant degradation may

occur.

Experimental Protocols
General Protocol for Assessing the Stability of
ZK824190 Hydrochloride in DMSO
This protocol outlines a general method using High-Performance Liquid Chromatography

(HPLC) to assess the stability of ZK824190 hydrochloride in a DMSO stock solution over

time.
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Solution Preparation

Storage Conditions HPLC Analysis

Prepare a concentrated stock solution
of ZK824190 hydrochloride in anhydrous DMSO.

Aliquot the stock solution into multiple
Eppendorf tubes for different time points

and storage conditions.

Room Temperature

Store aliquots at

4°C -20°C -80°C

Subsequent Time Points (e.g., 1, 7, 30 days):
Retrieve aliquots from each storage condition.

Time Point 0:
Analyze an aliquot immediately

to establish a baseline.

Analyze each aliquot by HPLC-UV.
Monitor the peak area of the parent compound.

Calculate the percentage of remaining
ZK824190 hydrochloride relative to Time Point 0.

Click to download full resolution via product page

Caption: Workflow for assessing the stability of ZK824190 hydrochloride in DMSO.

Signaling Pathway
ZK824190 hydrochloride is an inhibitor of urokinase-type plasminogen activator (uPA). The

uPA system is involved in various physiological and pathological processes, including
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fibrinolysis, cell migration, and tissue remodeling.

uPA

uPAR (Cell Surface Receptor)

 binds to

PlasminPlasminogen
 converts

Extracellular Matrix (ECM)
Degradation

 leads to

Cell Migration &
Invasion

 promotes

ZK824190 hydrochloride
 inhibits

Click to download full resolution via product page

Caption: Simplified uPA signaling pathway inhibited by ZK824190 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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